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Compound of Interest

Compound Name: Rutacridone

Cat. No.: B15587506

Comparative Analysis: Rutacridone vs.
Rutacridone Epoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Rutacridone and its metabolite,
Rutacridone epoxide. Both are naturally occurring acridone alkaloids found in plants of the
Rutaceae family, notably Ruta graveolens. This comparison focuses on their physicochemical
properties, biological activities, and mechanisms of action, supported by experimental data to
aid in research and drug development.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of Rutacridone and
Rutacridone epoxide is crucial for predicting their behavior in biological systems. The key
difference in their structure is the presence of an epoxide ring in the latter, which significantly
influences its reactivity and biological profile.
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Property Rutacridone Rutacridone Epoxide
Chemical Formula C19H17NO3[1][2] C19H17NOa

Molecular Weight 307.34 g/mol [1][2] 323.34 g/mol
Appearance Solid powder[1]

Melting Point 161 - 162 °C[2]

. Soluble in organic solvents like  Predicted water solubility of
Solubility

DMSO and ethanol. 0.97 glL.
Inchl K FHAGACMCMOQY SNX- YXQGLAPCZDYVLL-
n e
’ UHFFFAOYSA-N[1] UHFFFAOYSA-N

Biological Activities: A Comparative Overview

The biological activities of Rutacridone and Rutacridone epoxide differ significantly, primarily
due to the high reactivity of the epoxide functional group.

Mutagenicity

A critical distinction between the two compounds lies in their mutagenic potential.

» Rutacridone epoxide is a direct-acting mutagen.[3] This means it can directly interact with
DNA and cause mutations without the need for metabolic activation.

o Rutacridone, in contrast, is a promutagen. It requires metabolic activation to exert its
mutagenic effects. Evidence strongly suggests that Rutacridone is metabolized in the liver
to Rutacridone epoxide, which is the ultimate mutagenic species.

Antifungal and Algicidal Activity

Rutacridone epoxide has demonstrated potent biological activity against various fungi and
algae.

o Rutacridone epoxide exhibits potent and selective algicidal activity against the blue-green
alga Oscillatoria perornata.[3] It also shows significantly higher antifungal activity than
commercial fungicides like captan and benomyl against several plant pathogenic fungi,
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including Colletotrichum fragariae, C. gloeosporioides, C. acutatum, Botrytis cinerea, and
Fusarium oxysporum.[3]

o Quantitative data on the antifungal and algicidal activities of Rutacridone is less readily
available in the literature, making a direct comparison of potency challenging. However, the
promutagenic nature of Rutacridone suggests that its biological activities might be linked to
its metabolic conversion to the more reactive epoxide.

Anticancer Activity

Acridone alkaloids, as a class, are known for their potential anticancer properties.[4][5][6] Their
planar structure allows them to intercalate with DNA, and they can inhibit key enzymes involved
in cell proliferation such as topoisomerases.[4][6] Some acridone derivatives have been shown
to induce apoptosis and inhibit cancer cell proliferation by modulating signaling pathways like
the ERK pathway.[7] While specific studies on the anticancer mechanisms of Rutacridone and
Rutacridone epoxide are limited, their structural similarity to other anticancer acridones
suggests they may share similar mechanisms of action.

Mechanisms of Action
Metabolic Activation of Rutacridone

The conversion of Rutacridone to Rutacridone epoxide is a critical step in its bioactivation.
This metabolic process, likely mediated by cytochrome P450 enzymes in the liver, transforms
the relatively stable Rutacridone into the highly reactive epoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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